Cas no 80360-15-2 (1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester)

1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester structure
80360-15-2 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester
CAS No:80360-15-2
MF:C17H15NO4S
MW:329.37030339241
CID:705812
PubChem ID:506826
Update Time:2025-04-19

1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, ethyl ester
    • ethyl 1-(benzenesulfonyl)indole-3-carboxylate
    • DTXSID30333459
    • 1h-indole-3-carboxylic acid,1-(phenylsulfonyl)-,ethyl ester
    • CHEMBL310331
    • 80360-15-2
    • Inchi: 1S/C17H15NO4S/c1-2-22-17(19)15-12-18(16-11-7-6-10-14(15)16)23(20,21)13-8-4-3-5-9-13/h3-12H,2H2,1H3
    • InChI Key: OXYQSCWGVLKSEB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C=C(C(=O)OCC)C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 329.07217913g/mol
  • Monoisotopic Mass: 329.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 73.8Ų
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